2-(1-aminocyclobutyl)-1H-imidazole-4-carboxylic acid dihydrochloride

Specification

• Molecular Formula: C8H13Cl2N3O2
• Molecular Weight: 254.11 g/mol
• IUPAC Name: 2-(1-aminocyclobutyl)-1H-imidazole-5-carboxylic acid;dihydrochloride
• Standard InChI: InChI=1S/C8H11N3O2.2ClH/c9-8(2-1-3-8)7-10-4-5(11-7)6(12)13;;/h4H,1-3,9H2,(H,10,11)(H,12,13);2*1H
• Standard InChI Key: UGQLTRQKFUKXOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=NC=C(N2)C(=O)O)N.Cl.Cl

Introduction

2-(1-aminocyclobutyl)-1H-imidazole-4-carboxylic acid dihydrochloride is a complex organic compound featuring a bicyclic structure that includes an imidazole ring and a cyclobutyl moiety. This compound belongs to the class of imidazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory activities. The dihydrochloride form indicates that the compound is stabilized by two hydrochloric acid molecules, enhancing its solubility and stability in aqueous environments.

Synthesis Methods

The synthesis of 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxylic acid dihydrochloride typically involves multi-step processes. These methods require careful control of reaction conditions such as temperature, solvent choice, and stoichiometry to ensure high yields and purity of the final product.

Biological Activities and Applications

Imidazole derivatives, including 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxylic acid dihydrochloride, are of interest in medicinal chemistry due to their potential biological activities. These compounds can exhibit antimicrobial, antifungal, and anti-inflammatory properties, making them candidates for drug development. Research into similar compounds suggests that modifications to the imidazole ring can significantly impact potency and selectivity for biological targets.